![molecular formula C10H12O4S B3381003 4-Ethyl-3-methanesulfonylbenzoic acid CAS No. 213598-12-0](/img/structure/B3381003.png)
4-Ethyl-3-methanesulfonylbenzoic acid
Overview
Description
4-Ethyl-3-methanesulfonylbenzoic acid (EMSB) is a crystalline solid compound that is used in a variety of scientific and industrial applications. EMSB is a versatile compound that can be used in a variety of ways, from synthesis to research applications. EMSB is a relatively new compound and its use in research is still in its infancy.
Scientific Research Applications
4-Ethyl-3-methanesulfonylbenzoic acid has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic molecules. This compound is also used as a reagent in the study of enzyme kinetics, and as a catalyst in organic reactions. This compound has been used to study the effects of different environmental factors on the activity of enzymes.
Mechanism of Action
The mechanism of action of 4-Ethyl-3-methanesulfonylbenzoic acid is not fully understood. It is believed that this compound acts as an inhibitor of certain enzymes, and that it may also interact with certain proteins and other molecules. This compound has been shown to inhibit the activity of certain enzymes, such as tyrosinase and lipoxygenase.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. This compound has been shown to inhibit the activity of certain enzymes, as well as to interact with certain proteins and other molecules. This compound has been found to have anti-inflammatory and antioxidant properties, and has been shown to be effective in the treatment of certain types of cancer. This compound has also been shown to have potential therapeutic applications in the treatment of Alzheimer’s disease and other neurological disorders.
Advantages and Limitations for Lab Experiments
4-Ethyl-3-methanesulfonylbenzoic acid has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively inexpensive. This compound is also a stable compound and is not easily degraded by heat or light. However, this compound is not water-soluble, and it is not suitable for use in aqueous solutions.
Future Directions
There are several potential future directions for the use of 4-Ethyl-3-methanesulfonylbenzoic acid in research. This compound could be used to study the effects of different environmental factors on the activity of enzymes. This compound could also be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic molecules. This compound could also be used in the study of the biochemical and physiological effects of certain molecules, as well as its potential therapeutic applications in the treatment of certain diseases. Additionally, this compound could be used to study the effects of different environmental factors on the activity of enzymes.
properties
IUPAC Name |
4-ethyl-3-methylsulfonylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4S/c1-3-7-4-5-8(10(11)12)6-9(7)15(2,13)14/h4-6H,3H2,1-2H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZXZPWZXZMHXNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
213598-12-0 | |
Record name | 4-ethyl-3-methanesulfonylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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